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Compound of Interest

Compound Name: 1,3-Olein-2-Lignocerin

Cat. No.: B15574753

A Technical Guide for Researchers and Drug Development Professionals
Introduction

1,3-Olein-2-Lignocerin is a specific triacylglycerol (TAG) molecule characterized by two oleic
acid molecules at the sn-1 and sn-3 positions and a lignoceric acid molecule at the sn-2
position of the glycerol backbone. While direct research on this particular structured lipid is
limited, its unique composition suggests a range of potential biological activities stemming from
the metabolic fate of its constituent fatty acids. This technical guide aims to provide a
comprehensive overview of the putative biological roles of 1,3-Olein-2-Lignocerin, drawing
inferences from the well-documented functions of its components and structurally similar lipids.
This document is intended to serve as a foundational resource for researchers, scientists, and
professionals in drug development interested in the therapeutic and physiological potential of
novel structured lipids.

Synthesis and Physicochemical Properties

The synthesis of structured triglycerides like 1,3-Olein-2-Lignocerin can be achieved through
enzymatic or chemical methods. Enzymatic synthesis using sn-1,3 specific lipases is a
common and highly selective approach.

Hypothetical Synthesis Workflow:
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Glycerol Esterification
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 To cite this document: BenchChem. [Unraveling the Enigma: Potential Biological Roles of
1,3-Olein-2-Lignocerin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15574753#potential-biological-roles-of-1-3-olein-2-
lignocerin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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